Cas no 1805195-72-5 (6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride
• CAS No: 1805195-72-5
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4883355
• Update Time: 2025-09-25

6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO/c1-3-6(7(9)14)4(10)2-5(13-3)8(11)12/h2,8H,1H3
• InChI Key： ICHIKKHRVILCQP-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=C(C(F)F)N=C1C)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride

Professional Introduction to Compound with CAS No. 1805195-72-5 and Product Name: 6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride

The compound with the CAS number 1805195-72-5 and the product name 6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both difluoromethyl and fluoro substituents in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

Recent research in the area of medicinal chemistry has highlighted the importance of fluorinated pyridine derivatives in drug design. The 6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride structure, with its combination of a pyridine core and reactive carbonyl chloride functionality, offers a versatile platform for further chemical modifications. This has led to its exploration in various synthetic pathways aimed at creating more complex molecules with enhanced biological activity.

The difluoromethyl group is particularly noteworthy for its ability to influence metabolic stability and binding affinity in drug candidates. Studies have demonstrated that incorporation of this moiety can improve the pharmacokinetic profile of small molecule drugs, making them more suitable for clinical applications. In contrast, the fluoro substituent is known for its ability to modulate electronic properties and hydrophobicity, which are critical factors in determining the efficacy of a drug molecule.

Current research efforts are focused on leveraging the reactivity of the carbonyl chloride group in this compound for the synthesis of more complex pharmacophores. The carbonyl chloride functionality is highly reactive and can undergo nucleophilic addition reactions, allowing for the introduction of diverse functional groups. This reactivity makes it an excellent choice for constructing heterocyclic compounds, which are prevalent in many modern pharmaceuticals.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The pyridine core provides a scaffold that can be modified to target specific enzymatic activities, while the presence of both fluorine and difluoromethyl groups enhances binding affinity and selectivity. Recent publications have shown promising results when using derivatives of this compound as starting materials for kinase inhibitor development.

The pharmaceutical industry has also explored this compound as a precursor for antiviral agents. The unique electronic properties imparted by the fluorinated substituents can influence how these compounds interact with viral enzymes, potentially leading to more effective treatments against a range of viral infections. Ongoing studies are investigating its role in developing novel antiviral drugs with improved efficacy and reduced side effects.

In addition to its applications in drug development, 6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride has shown promise as a building block for agrochemicals. The structural features that make it valuable in pharmaceuticals also contribute to its utility in crop protection agents. Researchers are exploring modifications to this compound to create herbicides and fungicides that offer better performance while maintaining environmental safety.

The synthesis of this compound involves multi-step organic reactions that highlight modern techniques in synthetic chemistry. Advanced catalytic methods and purification strategies are employed to ensure high yields and purity, which are essential for pharmaceutical applications. The process often requires careful optimization to balance reaction efficiency with cost-effectiveness, making it a challenging but rewarding task for chemists working in industrial settings.

As our understanding of molecular interactions continues to evolve, so does the role of compounds like 6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride. Innovations in computational chemistry and high-throughput screening are enabling researchers to identify new applications more rapidly than ever before. This compound exemplifies how fundamental chemical principles can be applied to solve complex biological problems, driving forward progress in medicine and related fields.

In conclusion, 6-(Difluoromethyl)-4-fluoro-2-methylpyridine-3-carbonyl chloride is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and beyond. As research continues to uncover new applications for this molecule, it will undoubtedly play an increasingly important role in advancing scientific discovery and technological innovation.